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Compound of Interest

(S)-Benzyl 2-amino-3-
Compound Name:
hydroxypropanoate

Cat. No.: B555213

This guide provides a comprehensive overview of L-Serine benzyl ester, a crucial derivative of
the amino acid L-serine. It is intended for researchers, scientists, and professionals in drug
development and biochemical research. This document details its chemical identity,
physicochemical properties, synthesis protocols, and key applications, particularly in peptide
synthesis.

Chemical Identity and Structure

L-Serine benzyl ester is a protected form of L-serine where the carboxylic acid group is
esterified with a benzyl group. This protection is essential in peptide synthesis to prevent
unwanted side reactions. The compound is often used in its hydrochloride salt form to improve
stability and solubility.

The standard IUPAC name for the hydrochloride salt is benzyl (2S)-2-amino-3-
hydroxypropanoate;hydrochloride[1].

e CAS Number: 60022-62-0 (for the hydrochloride salt)[1][2][3][4]
e Molecular Formula: C10H13NOs - HCI[4]

e Molecular Weight: 231.68 g/mol (for the hydrochloride salt)[1][4]

Physicochemical Properties
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The physicochemical properties of L-Serine benzyl ester hydrochloride are summarized in the
table below, providing key data for its application in experimental settings.

Property Value Source
Appearance White to off-white powder [2][5]
Melting Point ~175°C (with decomposition) [1]
Solubility Readily soluble in water [1]
Optical Rotation [a]D =-12° (c=4 in water) [1]
Purity >99% (TLC), >98.0% (HPLC) [3][4]
Storage Temperature 0-8°C [2][5]

Experimental Protocols: Synthesis of L-Serine
Benzyl Ester

The synthesis of L-Serine benzyl ester is a fundamental procedure for its use as a building
block in further chemical reactions. A common method involves the direct esterification of L-
serine with benzyl alcohol.

Objective: To synthesize L-Serine benzyl ester via direct esterification.
Materials:

L-Serine

Benzyl alcohol

Hydrochloric acid (HCI)

Cyclohexane (as a water-azeotroping solvent)[6][7]

Ethyl acetate

Procedure:
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e Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus, combine L-
serine, a molar excess of benzyl alcohol, and a catalytic amount of p-toluenesulfonic acid in
cyclohexane[6][7].

o Azeotropic Removal of Water: Heat the mixture to reflux. The water formed during the
esterification is removed azeotropically with cyclohexane, driving the reaction to completion.

o Reaction Monitoring: The progress of the reaction can be monitored by thin-layer
chromatography (TLC).

o Work-up: Once the reaction is complete, the mixture is cooled. The crude product is often
precipitated as its p-toluenesulfonate or hydrochloride salt.

 Purification: The precipitated salt is filtered and washed with a suitable solvent, such as ethyl
acetate, to remove unreacted benzyl alcohol and other impurities[6]. The final product can be
further purified by recrystallization.

o Characterization: The structure and purity of the synthesized L-Serine benzyl ester
hydrochloride can be confirmed using techniques such as Nuclear Magnetic Resonance
(NMR) spectroscopy and High-Performance Liquid Chromatography (HPLC)[1].

Applications in Peptide Synthesis

L-Serine benzyl ester is a valuable intermediate in the synthesis of peptides and other bioactive
molecules[2]. The benzyl ester group protects the carboxylic acid of serine, allowing for the
selective formation of peptide bonds at the amino group.

Below is a diagram illustrating the general workflow of using a protected amino acid like L-
Serine benzyl ester in solid-phase peptide synthesis (SPPS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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